(E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C21H26N2O4S/c1-17-7-10-20(11-8-17)28(25,26)23-15-3-2-5-18(23)13-14-22-21(24)12-9-19-6-4-16-27-19/h4,6-12,16,18H,2-3,5,13-15H2,1H3,(H,22,24)/b12-9+
• InChI Key: AYLJWGPNJIXGNW-FMIVXFBMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C=CC3=CC=CO3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)/C=C/C3=CC=CO3
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol
• CAS No.: 1331424-51-1

Description

(E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C21H26N2O4S and its molecular weight is 402.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Organic Synthesis

(Jimenez et al., 2019) discussed the synthesis of E-2-cyano-3(furan-2-yl) acrylamide using microwave radiation and filamentous marine and terrestrial-derived fungi. This process created a compound with an unusual CN-bearing stereogenic center and explored its enantioselective reactions.

Stereocontrolled Synthesis

(Masesane & Steel, 2004) described the use of a Diels–Alder adduct involving a similar compound for the stereoselective synthesis of mono and dihydroxylated derivatives of 2-aminocyclohexanecarboxylic acid (ACHC), highlighting its utility in producing versatile building blocks for β-peptides.

Broad Spectrum Cytotoxic Agents

(Tarleton et al., 2013) reported on focused compound libraries synthesizing variants of acrylamide derivatives, including those with furan moieties. These compounds showed enhanced cytotoxicity against cancer cell lines, suggesting their potential in cancer treatment.

Inhibition of SARS Coronavirus Helicase

(Lee et al., 2017) found that a compound structurally similar to (E)-3-(furan-2-yl)-N-(2-(1-tosylpiperidin-2-yl)ethyl)acrylamide suppressed the enzymatic activities of SARS coronavirus helicase, highlighting its potential as a SARS coronavirus inhibitor.

Crystal Structure Analysis

(Cheng et al., 2016) analyzed the crystal structures of N-tosylacrylamide compounds, including one similar to the compound . This study is significant for understanding molecular conformations and interactions.

Intramolecular Cyclization

(Pevzner, 2021) explored the cyclization of alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates, demonstrating the compound's role in forming various furan derivatives, which are important in chemical synthesis.

Allosteric Modulation of α7 Nicotinic Receptors

(Targowska-Duda et al., 2019) studied a compound with structural similarities, showing its potential as an allosteric modulator of α7 nicotinic receptors, which could be relevant in treating neurological disorders.

Antimicrobial and Antioxidant Activities

(Sokmen et al., 2014) synthesized derivatives involving furan structures and evaluated their antimicrobial and antiurease activities, highlighting the compound's potential in pharmaceutical applications.